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Cat. No.: B1257026

An In-depth Technical Guide to Cyanidin-3-rutinoside

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cyanidin-3-rutinoside, also known as keracyanin, is a prominent anthocyanin found in a
variety of pigmented fruits and vegetables, including black raspberries, blackberries, and sweet
cherries.[1] As a member of the flavonoid family of polyphenols, it is responsible for the red,
purple, and blue hues of many plants.[2] Beyond its role as a natural colorant, Cyanidin-3-
rutinoside has garnered significant scientific interest for its diverse pharmacological properties.
These include potent antioxidant, anti-inflammatory, anti-diabetic, and anti-cancer activities.[3]
[4][5][6] This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, and biological activities of Cyanidin-3-rutinoside, with a focus on
its mechanisms of action and relevant experimental protocols for its study.

Chemical Structure and Properties

Cyanidin-3-rutinoside is a glycoside of cyanidin, where the cyanidin aglycone is attached to a
rutinose disaccharide (a-L-rhamnopyranosyl-(1 - 6)-3-D-glucopyranose) at the C-3 position.[7]
The presence of the sugar moiety enhances its water solubility and stability compared to the
aglycone.
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The chemical structure consists of a C6-C3-C6 backbone characteristic of flavonoids, with
hydroxyl groups at the 3, 4', 5, and 7 positions. The positive charge on the oxygen atom of the
C-ring is a defining feature of anthocyanins.

Physicochemical Properties

A summary of the key physicochemical properties of Cyanidin-3-rutinoside is presented in
Table 1.

Property Value References

2-(3,4-dihydroxyphenyl)-5,7-

dihydroxy-3-[[3,4,5-trihydroxy-
Systematic Name 6-[[3,4,5-trihydroxy-6-methyl- [1]

oxan-2-ylJoxymethyl]oxan-2-

ylloxy]chromenylium

Keracyanin, Cyanidin 3-
Common Names i [71[8]
rhamnoglucoside

Molecular Formula C27H31015* (cation) [7119]
Molecular Weight 595.52 g/mol [9]
Appearance Dark red/purple powder [8]
Solubility Soluble in water and alcohol.

Sensitive to temperatures
>40°C, hydrolysis, and

Stability hydrogenation.[8] Should be [8]
stored in the dark at low

temperatures (< -5°C).[8]

Spectroscopic Data

The spectroscopic characteristics of Cyanidin-3-rutinoside are crucial for its identification and
quantification.
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Spectroscopic Data Values References

UV-Vis (Amax) ~520 nm (in acidic methanol) [8][10][11]

5 8.82 (s,1H), 7.70 (s, 2H),
6.80 (d, J=1.2 Hz, 1H), 6.58 (d,
J=1.8 Hz, 1H), 5.42 (d, J=7.8
Hz, 1H), 4.62(d, J=7.2 Hz, 1H),
3.92-3.95 (m, 1H), 3.84-
1H NMR (600 MHz, CDsOD) 3.86(m, 1H), 3.65-3.73 (m. [12]
3H), 3.50-3.53 (m, 2H), 3.43-
3.46 (m, 1H), 3.20-3.23 (m,
1H), 3.08-3.11 (m, 1H), 2.88-
2.92 (m, 1H)

5170.1, 164.1, 159.1, 157.4,
147.5, 145.5, 144.7, 135.2,
120.0, 113.0, 112.7, 106.1,

13C NMR (150 MHz, CDs0OD) 1082 1015 o4 o5 Tag 1AM
77.9,77.7, 75.8, 70.8, 70.6,

67.0, 62.2

[M]* at m/z 595.166295,
ESI-LC/MS/MS [12][13]
MS/MS fragment at m/z 302.9

Biological Activities and Signaling Pathways

Cyanidin-3-rutinoside exhibits a broad spectrum of biological activities, making it a compound
of significant interest for drug development.

Antioxidant and Pro-oxidant Activity

While generally known for its antioxidant properties through the scavenging of reactive oxygen
species (ROS), Cyanidin-3-rutinoside can also exhibit pro-oxidant effects, particularly in
cancer cells.[3][4][6] In normal cells, it functions as a potent antioxidant.[14][15] However, in
leukemic cells, it has been shown to induce the accumulation of peroxides, leading to oxidative
stress-mediated apoptosis.[3][4][16]
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Anti-Cancer Activity

Cyanidin-3-rutinoside selectively induces apoptosis in leukemia cells without significant
toxicity to normal peripheral blood mononuclear cells.[3][4] The mechanism involves the
generation of ROS, which in turn activates the p38 MAPK and JNK signaling pathways.[3][4]
[16] This leads to the activation of the pro-apoptotic Bcl-2 family protein Bim, triggering the
mitochondrial pathway of apoptosis.[3][4]
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Caption: Apoptotic pathway induced by Cyanidin-3-rutinoside in leukemia cells.
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Anti-Diabetic Activity

Cyanidin-3-rutinoside has demonstrated potential in managing hyperglycemia. It acts as an
inhibitor of key carbohydrate-digesting enzymes, namely pancreatic a-amylase and intestinal a-
glucosidase, thereby delaying postprandial glucose absorption.[5][6][17] Furthermore, it can
enhance glucose uptake in adipocytes by activating the PI3K/Akt signaling pathway, leading to
increased GLUT4 expression.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cyanidin-3-rutinoside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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